Cas no 2137615-45-1 (4-({3-methyl-1-(propan-2-yl)-1H-pyrazol-4-ylamino}methyl)phenol)

• Product Name: 4-({3-methyl-1-(propan-2-yl)-1H-pyrazol-4-ylamino}methyl)phenol
• CAS No: 2137615-45-1
• MF: C₁₄H₁₉N₃O
• MW: 245.320163011551
• CID: 5841754
• PubChem ID: 165478687
• Update Time: 2025-10-05

4-({3-methyl-1-(propan-2-yl)-1H-pyrazol-4-ylamino}methyl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-({3-methyl-1-(propan-2-yl)-1H-pyrazol-4-ylamino}methyl)phenol
• EN300-1068018
• 2137615-45-1
• 4-({[3-methyl-1-(propan-2-yl)-1H-pyrazol-4-yl]amino}methyl)phenol

• Inchi： 1S/C14H19N3O/c1-10(2)17-9-14(11(3)16-17)15-8-12-4-6-13(18)7-5-12/h4-7,9-10,15,18H,8H2,1-3H3
• InChI Key： KYPHVBQKXRTNGN-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)CNC1C(C)=NN(C=1)C(C)C

Computed Properties

• Exact Mass: 245.152812238g/mol
• Monoisotopic Mass: 245.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 50.1Ų

Additional information on 4-({3-methyl-1-(propan-2-yl)-1H-pyrazol-4-ylamino}methyl)phenol

Introduction to 4-({3-methyl-1-(propan-2-yl)-1H-pyrazol-4-ylamino}methyl)phenol and Its Applications in Modern Chemical Biology

4-({3-methyl-1-(propan-2-yl)-1H-pyrazol-4-ylamino}methyl)phenol, a compound with the CAS number 2137615-45-1, represents a significant advancement in the field of chemical biology. This compound has garnered considerable attention due to its unique structural properties and potential applications in pharmaceutical research and drug development. The intricate molecular architecture of this compound, characterized by a phenolic moiety linked to a pyrazole ring, makes it a promising candidate for various biochemical interactions.

The 3-methyl-1-(propan-2-yl)-1H-pyrazol-4-ylamino substituent plays a crucial role in determining the compound's reactivity and binding affinity. This moiety is known for its ability to interact with biological targets, making it an attractive component in the design of novel therapeutic agents. The presence of a propyl group further enhances the compound's lipophilicity, which is often a desirable trait in drug candidates aiming for efficient cellular uptake.

In recent years, there has been growing interest in harnessing the potential of heterocyclic compounds like pyrazole derivatives in medicinal chemistry. Pyrazole-based compounds have shown promise in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The specific configuration of 4-{(3-methyl-1-(propan-2-yl)-1H-pyrazol-4-ylamino)methyl}phenol aligns well with these trends, offering a versatile scaffold for further chemical modifications and functionalization.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. Researchers have been exploring its utility in constructing advanced pharmacophores that can target specific biological pathways. For instance, studies have indicated that derivatives of this compound may exhibit inhibitory effects on enzymes involved in inflammatory responses, making them candidates for treating chronic inflammatory diseases.

The phenolic group in 4-{(3-methyl-1-(propan-2-yl)-1H-pyrazol-4-ylamino)methyl}phenol is particularly noteworthy for its ability to engage in hydrogen bonding interactions. This feature is critical for designing molecules that can bind tightly to biological targets, enhancing their therapeutic efficacy. Furthermore, the compound's solubility profile has been optimized for better bioavailability, which is essential for developing effective pharmaceuticals.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with greater accuracy. Molecular docking studies have suggested that 4-{(3-methyl-1-(propan-2-yl)-1H-pyrazol-4-ylamino)methyl}phenol may interact with proteins involved in cell signaling pathways, potentially leading to novel therapeutic strategies. These computational insights have guided experimental efforts aimed at validating these hypotheses.

In vitro studies have begun to unravel the pharmacological properties of this compound. Initial results indicate that it exhibits moderate activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, preliminary data suggest that it may modulate inflammatory pathways by interacting with key transcription factors. These findings underscore the importance of further investigation into its biological activities.

The synthesis of 4-{(3-methyl-1-(propan-2-yl)-1H-pyrazol-4-yIAMINO)methyl}phenol involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to ensure high yields and purity, which are critical for pharmaceutical applications. The development of efficient synthetic routes has made it possible to produce sufficient quantities of this compound for both laboratory research and potential clinical trials.

The growing body of evidence supporting the therapeutic potential of 4-{(3-methyl-l-(propan-Z-yI)-lH-pyrazol-Z-yIAMINO)methyl}phenol has attracted the attention of pharmaceutical companies and academic researchers alike. Collaborative efforts are underway to explore its full spectrum of activities and develop it into a viable drug candidate. These initiatives highlight the compound's significance as a building block for future therapeutics.

The future prospects for 4-{(3-methyl-l(propan-Z-yI)-lH-pyrazoIe-Z-yIAMINO)methyllphenol are promising, given its unique structural features and demonstrated biological activity. Ongoing research aims to optimize its pharmacokinetic properties and expand its therapeutic applications. As our understanding of biological mechanisms continues to evolve, this compound is poised to play a pivotal role in the development of next-generation pharmaceuticals.